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Compound of Interest

Compound Name: Abemaciclib Impurity 1

Cat. No.: B15553065

Abemaciclib Impurity 1: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Abemaciclib Impurity 1,
a key intermediate in the synthesis of the cyclin-dependent kinase 4 and 6 (CDK4/6) inhibitor,
Abemaciclib. This document outlines its chemical identity, physical properties, and detailed
experimental protocols for its synthesis and analysis.

Core Data Summary

Abemaciclib Impurity 1, chemically known as 5-((4-Ethylpiperazin-1-yl)methyl)pyridin-2-
amine, is a critical starting material in the manufacturing process of Abemaciclib. A summary of
its key quantitative data is presented below.
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Parameter Value Reference
CAS Number 1180132-17-5 [1]
Molecular Formula C12H20N4 [1]
Molecular Weight 220.31 g/mol [2]
Appearance White to off-white powder [3]
Purity (by HPLC) >99.0% [3]
Boiling Point 362.4+37.0 °C at 760 mmHg [3]
Density 1.1+0.1 g/cm3 [3]
Flash Point 173.0+26.5 °C [3]

Synthesis of Abemaciclib Impurity 1

The synthesis of Abemaciclib Impurity 1 is a crucial step in the overall synthesis of
Abemaciclib. A representative synthetic scheme is depicted below.
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5-(Aminomethyl)pyridin-2-amine
(CAS: 156973-09-0)

N,N-D i

Cool to 0-5°C, Filter & Dr

Distilation & Charcoal Treatment

Aqueous Workup

Stir at 30-35°C for 6h
& Extraction

Ciystallization from Abemaciclib Impurity 1
Methyl tert-butyl ether (CAS: 1180132-17-5)

Reaction Mixture

Potassium Carbonate

1,2-Dichloroethane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Abemaciclib Impurity 1 CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553065#abemaciclib-impurity-1-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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